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Compound of Interest

Compound Name: DSM502

Cat. No.: B10821659

Get Quote

For Immediate Reference: Essential Safety and Disposal Information for DSM502

This document provides detailed procedural guidance for the safe handling and disposal of

DSM502 in a laboratory setting. Researchers, scientists, and drug development professionals

should adhere to these protocols to ensure personal safety and environmental compliance.

DSM502, a pyrrole-based Dihydroorotate Dehydrogenase (DHODH) inhibitor, requires careful

management due to its chemical properties.

Summary of Key Safety and Disposal Data
For quick reference, the following table summarizes the essential quantitative information

pertinent to the safe disposal of DSM502.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10821659#bc-rfq
https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10821659/docs?utm_src=pdf-body#proper-disposal-of-dsm502-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821659?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

CAS Number 2426616-55-7
The unique identifier for

DSM502.

Molecular Formula C16H16F3N3O

Solubility in DMSO 250 mg/mL (773.25 mM)
Ultrasonic assistance may be

required.

Recommended Storage -20°C For long-term stability.

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents

Avoid contact with these

substances.

Experimental Protocols for Safe Handling and
Disposal
The following step-by-step procedures are critical for minimizing exposure risk and ensuring the

proper disposal of DSM502.

Personal Protective Equipment (PPE)
Before handling DSM502, all personnel must be equipped with the following standard

laboratory PPE:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a

NIOSH-approved respirator is recommended.

Spill Cleanup Protocol
In the event of a DSM502 spill, follow these steps to decontaminate the area safely:
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Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate

ventilation.

Containment: Prevent the spill from spreading by using absorbent, non-combustible material

such as sand or earth.

Collection: Carefully scoop the contained material into a designated, labeled waste

container.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: Dispose of all contaminated materials as hazardous waste according to

institutional and local regulations.

Disposal of Unused DSM502 and Contaminated
Materials
All waste containing DSM502 must be treated as hazardous chemical waste.

Waste Segregation: Do not mix DSM502 waste with other waste streams.

Containerization: Place unused DSM502 and any contaminated disposable materials (e.g.,

gloves, wipes, pipette tips) into a clearly labeled, sealed container for hazardous waste.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "DSM502 (N-cyclopropyl-3-methyl-4-((6-(trifluoromethyl)pyridin-3-

yl)methyl)-1H-pyrrole-2-carboxamide)".

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, pending collection by a licensed hazardous waste disposal service.

Regulatory Compliance: The final disposal of DSM502 waste must be conducted by a

licensed professional waste disposal service in accordance with all applicable federal, state,

and local regulations. Do not dispose of DSM502 down the drain or in regular trash.

Visualizing Procedural Workflows
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To further clarify the procedural steps for safe handling and disposal, the following diagrams

illustrate the key decision-making processes.

DSM502 Spill Response Workflow

Spill Occurs
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Contain Spill with Inert Material

Collect into Labeled Waste Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: A workflow diagram for responding to a DSM502 spill.
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DSM502 Waste Disposal Logical Flow
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Transfer to Licensed Disposal Service

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of DSM502 waste.
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[https://www.benchchem.com/product/b10821659/docs#proper-disposal-of-dsm502-a-guide-
for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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